Cas no 2138947-85-8 (2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid
• CAS No: 2138947-85-8
• MF: C₁₆H₁₅ClN₂O₄
• MW: 334.754303216934
• CID: 5991482
• PubChem ID: 165803976
• Update Time: 2025-08-02

2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid
• 2138947-85-8
• EN300-1300334
• 2-{[(benzyloxy)carbonyl]amino}-3-(5-chloropyridin-3-yl)propanoic acid

• Inchi： 1S/C16H15ClN2O4/c17-13-6-12(8-18-9-13)7-14(15(20)21)19-16(22)23-10-11-4-2-1-3-5-11/h1-6,8-9,14H,7,10H2,(H,19,22)(H,20,21)
• InChI Key： ZZAYBXWCFKLVJV-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.0720347g/mol
• Monoisotopic Mass: 334.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid

2-{(Benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic Acid: A Comprehensive Overview

The compound 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid (CAS No. 2138947-85-8) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

Structure and Synthesis

The molecular structure of 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid is characterized by a propanoic acid backbone with two key substituents: a benzyloxycarbonyl (Cbz) group at the second carbon and a 5-chloropyridin-3-yl group at the third carbon. The Cbz group, a well-known protecting group in peptide synthesis, adds stability and functionality to the molecule, while the 5-chloropyridin-3-yl group introduces aromaticity and potential for further chemical modifications.

Recent advancements in synthetic chemistry have enabled efficient routes for the preparation of this compound. Researchers have employed a combination of nucleophilic substitution, coupling reactions, and protecting group strategies to achieve high yields and purity levels. These methods are particularly advantageous for scaling up production to meet industrial demands.

Pharmacological Properties

Preclinical studies have highlighted the intriguing pharmacological properties of 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid. The molecule exhibits potent inhibitory activity against several enzymes implicated in inflammatory and neurodegenerative diseases, making it a promising candidate for drug development. Its ability to cross the blood-brain barrier (BBB) suggests potential applications in treating central nervous system disorders.

Moreover, the compound's stability under physiological conditions and its favorable absorption profile make it an attractive lead compound for further optimization. Ongoing research is focused on improving its bioavailability and reducing potential off-target effects through structural modifications.

Applications in Materials Science

Beyond its pharmacological applications, 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its carboxylic acid functionality enables it to serve as a versatile building block for polymeric materials with tailored mechanical and thermal properties.

Recent studies have demonstrated its utility as a monomer in the synthesis of biodegradable polymers, which are increasingly sought after for sustainable packaging and biomedical applications. The integration of this compound into polymer networks has been shown to enhance biocompatibility and degradeability without compromising mechanical integrity.

Environmental Considerations

In line with growing environmental concerns, researchers have evaluated the eco-friendly aspects of 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid. Its synthesis involves catalytic processes that minimize waste generation, aligning with green chemistry principles. Additionally, its biodegradability under controlled conditions makes it a sustainable choice for various industrial applications.

Efforts are also underway to optimize recycling processes for this compound, ensuring that it can be effectively reintegrated into production cycles without environmental harm.

Future Prospects

The future outlook for 2-{(benzyloxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and regenerative medicine. Its unique combination of chemical versatility and biological activity positions it as a key player in advancing both therapeutic interventions and sustainable materials innovation.